Cas no 3234-49-9 (Pentane, 1,2-dibromo-)

Pentane, 1,2-dibromo- structure
Pentane, 1,2-dibromo- structure
Product Name:Pentane, 1,2-dibromo-
CAS No:3234-49-9
MF:C5H10Br2
MW:229.940900325775
CID:43948
PubChem ID:29571
Update Time:2025-04-18

Pentane, 1,2-dibromo- Chemical and Physical Properties

Names and Identifiers

    • Pentane, 1,2-dibromo-
    • 1,2-DIBROMOPENTANE
    • 1,2-bis(bromanyl)pentane
    • 1,2-dibromo-pentane
    • 1,2-Dibrom-pentan
    • EINECS 221-782-1
    • EINECS 243-031-7
    • Pentane,1,2-dibromo
    • (?à)-1,2-Dibromopentane
    • Pentane,1,2-dibromo-
    • 3234-49-9
    • SCHEMBL3803277
    • AKOS015915035
    • NS00046885
    • DTXSID00871292
    • A821237
    • J-503808
    • 1,2 dibromopentane
    • FT-0634735
    • Inchi: 1S/C5H10Br2/c1-2-3-5(7)4-6/h5H,2-4H2,1H3
    • InChI Key: CITMYAPULDSOHG-UHFFFAOYSA-N
    • SMILES: BrC(CBr)CCC

Computed Properties

  • Exact Mass: 227.91500
  • Monoisotopic Mass: 227.914926
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 37.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.1
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 1.6641
  • Melting Point: -28.63°C (estimate)
  • Boiling Point: 174.96°C
  • Flash Point: 64.3 °C
  • Refractive Index: 1.5064
  • PSA: 0.00000
  • LogP: 2.94490

Pentane, 1,2-dibromo- Customs Data

  • HS CODE:2903399090
  • Customs Data:

    China Customs Code:

    2903399090

    Overview:

    2903399090. Fluorination of other acyclic hydrocarbons\Brominated or iodinated derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903399090. brominated,fluorinated or iodinated derivatives of acyclic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

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